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  4. 4-(13-Benzyl-7-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol
4-(13-Benzyl-7-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol 4-(13-Benzyl-7-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol
Brand Name: Vulcanchem
CAS No.: 903207-04-5
VCID: VC0357508
InChI: InChI=1S/C24H21N5OS/c1-15-25-24-21(23-26-22(27-29(15)23)17-7-9-18(30)10-8-17)19-11-12-28(14-20(19)31-24)13-16-5-3-2-4-6-16/h2-10,30H,11-14H2,1H3
SMILES: CC1=NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C5=NC(=NN15)C6=CC=C(C=C6)O
Molecular Formula: C24H21N5OS
Molecular Weight: 427.5g/mol

4-(13-Benzyl-7-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol

CAS No.: 903207-04-5

Main Products

VCID: VC0357508

Molecular Formula: C24H21N5OS

Molecular Weight: 427.5g/mol

4-(13-Benzyl-7-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol - 903207-04-5

CAS No. 903207-04-5
Product Name 4-(13-Benzyl-7-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol
Molecular Formula C24H21N5OS
Molecular Weight 427.5g/mol
IUPAC Name 4-(13-benzyl-7-methyl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-4-yl)phenol
Standard InChI InChI=1S/C24H21N5OS/c1-15-25-24-21(23-26-22(27-29(15)23)17-7-9-18(30)10-8-17)19-11-12-28(14-20(19)31-24)13-16-5-3-2-4-6-16/h2-10,30H,11-14H2,1H3
Standard InChIKey YADGKDVXELBAQK-UHFFFAOYSA-N
SMILES CC1=NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C5=NC(=NN15)C6=CC=C(C=C6)O
Canonical SMILES CC1=NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C5=NC(=NN15)C6=CC=C(C=C6)O
PubChem Compound 4901012
Last Modified Nov 11 2021
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